Cas no 6645-45-0 (2-Amino-3-hydroxy-4-methylpentanoic Acid)

• Product Name: 2-Amino-3-hydroxy-4-methylpentanoic Acid
• CAS No: 6645-45-0
• MF: C₆H₁₃NO₃
• MW: 147.172322034836
• CID: 517290
• PubChem ID: 277776
• Update Time: 2025-11-01

2-Amino-3-hydroxy-4-methylpentanoic Acid Chemical and Physical Properties

Names and Identifiers

• Leucine, 3-hydroxy-
• (2S)-2-amino-3-hydroxy-4-methyl-pentanoic acid
• 2-AMINO-3-HYDROXY-4-METHYLPENTANOIC ACID
• DTXSID901316786
• CS-0454724
• (R)-3,3-DIBROMO-2,2-DIMETHOXY-1,1-BINAPHTHYL
• NSC524546
• (2R,3S)-rel-2-Amino-3-hydroxy-4-methylpentanoic acid
• 6645-45-0
• NSC-524546
• 2-amino-3-hydroxy-4-methyl-pentanoic acid
• 35016-62-7
• (R)-3-Hydroxy-L-leucine
• MFCD00050469
• ZAYJDMWJYCTABM-UHFFFAOYSA-N
• EN300-1247826
• MFCD00142983
• SY254571
• SY104814
• beta-Hydroxyleucine
• FT-0669712
• SCHEMBL200720
• FT-0694637
• FT-0669713
• MFCD00142970
• erythro-3-hydroxyleucine
• FT-0661856
• 2-amino-3-hydroxy-4-methylpentanoicacid
• (2R,3S)-(-)-2-AMINO-3-HYDROXY-4-METHYLPENTANOICACID,99+%E.E.,99.5+%
• 3-hydroxyleucine
• AS-30748
• AKOS006230678
• 3-hydroxy-D,L-leucine
• DB-110644
• (2S,3R)-(+)-2-AMINO-3-HYDROXY-4-METHYLPENTANOIC ACID
• DB-110652
• 2-Amino-3-hydroxy-4-methylpentanoic Acid

• MDL： MFCD00050469
• Inchi： 1S/C6H13NO3/c1-3(2)5(8)4(7)6(9)10/h3-5,8H,7H2,1-2H3,(H,9,10)
• InChI Key： ZAYJDMWJYCTABM-UHFFFAOYSA-N
• SMILES： OC(C(C(=O)O)N)C(C)C

Computed Properties

• Exact Mass: 147.08954328g/mol
• Monoisotopic Mass: 147.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2
• Topological Polar Surface Area: 83.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-Amino-3-hydroxy-4-methylpentanoic Acid

Comprehensive Guide to Leucine, 3-hydroxy- (CAS No. 6645-45-0): Properties, Applications, and Market Insights

Leucine, 3-hydroxy- (CAS No. 6645-45-0) is a modified amino acid derivative that has garnered significant attention in the fields of biochemistry, nutrition, and pharmaceutical research. As a hydroxylated form of L-leucine, this compound plays a crucial role in metabolic pathways and protein synthesis. In recent years, the growing interest in sports nutrition and muscle recovery supplements has propelled research into 3-hydroxy leucine and its potential benefits. This article delves into the chemical properties, applications, and emerging trends surrounding this fascinating molecule.

The molecular structure of Leucine, 3-hydroxy- features a hydroxyl group at the 3-position of the leucine backbone, which significantly alters its biochemical behavior compared to standard L-leucine. This modification enhances its solubility in aqueous solutions while maintaining the essential characteristics of branched-chain amino acids (BCAAs). Researchers have identified 3-hydroxy leucine as a potential metabolite in various biological processes, particularly in muscle protein synthesis and energy metabolism pathways.

One of the most compelling applications of Leucine, 3-hydroxy- lies in the sports nutrition industry. With the global fitness supplement market projected to reach $50 billion by 2025, there's increasing demand for innovative ingredients that can enhance muscle recovery and exercise performance. Preliminary studies suggest that 3-hydroxy leucine may offer unique advantages over conventional BCAA supplements, potentially improving nitrogen retention and reducing muscle breakdown during intense training.

In pharmaceutical research, Leucine, 3-hydroxy- has shown promise as a building block for novel therapeutic compounds. Its modified structure makes it an interesting candidate for drug development, particularly in medications targeting metabolic disorders. The compound's ability to influence mTOR signaling pathways—a crucial regulator of cell growth and metabolism—has sparked interest among researchers studying age-related muscle loss and metabolic diseases.

The production and purification of Leucine, 3-hydroxy- present unique challenges that have driven innovation in biochemical synthesis methods. Advanced techniques such as enzymatic hydroxylation and fermentation processes have been developed to produce high-purity 3-hydroxy leucine for research and commercial applications. These technological advancements have made the compound more accessible to researchers studying its potential benefits in human nutrition and metabolic health.

Market analysis reveals growing interest in Leucine, 3-hydroxy- across multiple industries. The compound's potential applications in functional foods, medical nutrition, and cosmeceuticals have attracted attention from major players in these sectors. As consumer awareness of targeted amino acid supplementation increases, demand for specialized compounds like 3-hydroxy leucine is expected to rise significantly in the coming years.

Quality control and analytical methods for Leucine, 3-hydroxy- have evolved alongside its growing applications. Modern HPLC techniques and mass spectrometry allow for precise quantification and purity assessment of this compound. These analytical advancements are crucial for ensuring the safety and efficacy of 3-hydroxy leucine in various applications, particularly in the highly regulated dietary supplement and pharmaceutical industries.

Recent scientific investigations have explored the potential synergistic effects of Leucine, 3-hydroxy- with other amino acids and nutrients. Studies suggest that combining 3-hydroxy leucine with creatine or beta-alanine may enhance its effects on muscle performance and recovery. These findings are particularly relevant to the development of next-generation sports nutrition formulas and clinical nutrition products.

The regulatory landscape surrounding Leucine, 3-hydroxy- varies by region and application. While generally recognized as safe for research purposes, its use in dietary supplements and functional foods requires careful consideration of local regulations. Manufacturers and researchers must stay informed about evolving guidelines concerning amino acid derivatives in consumer products to ensure compliance and product safety.

Looking to the future, research on Leucine, 3-hydroxy- continues to uncover new potential applications. From its role in gut health and microbiome modulation to its potential in healthy aging interventions, this versatile compound offers numerous avenues for scientific exploration. As our understanding of personalized nutrition grows, 3-hydroxy leucine may emerge as a key component in tailored nutritional strategies for specific populations and health goals.

In conclusion, Leucine, 3-hydroxy- (CAS No. 6645-45-0) represents an exciting area of research at the intersection of biochemistry, nutrition, and health sciences. Its unique properties and potential applications in sports nutrition, pharmaceutical development, and functional foods make it a compound worth watching in the coming years. As scientific understanding advances and production methods improve, we can expect to see broader adoption of 3-hydroxy leucine in various health and wellness applications.